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For Researchers, Scientists, and Drug Development Professionals

Introduction
Agropine is a naturally occurring opine, a class of low-molecular-weight compounds found in

plant crown gall tumors induced by Agrobacterium tumefaciens. These compounds are

synthesized by the plant machinery but can only be metabolized by the bacteria, providing

them with a unique source of carbon and nitrogen. The detection and quantification of

agropine are crucial for studying plant-pathogen interactions, understanding the metabolic

landscape of crown galls, and potentially for applications in biotechnology and drug

development. This document provides a detailed application note and a synthesized protocol

for the sensitive and specific detection of agropine using Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS).

Due to the limited availability of specific published methods for agropine detection, this

protocol is a composite of established methods for the analysis of similar polar metabolites in

plant matrices.

Principle of the Method
This method utilizes the high selectivity and sensitivity of Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) for the quantification of agropine. The sample is first homogenized

and extracted to isolate polar metabolites. The extract is then subjected to liquid

chromatography for the separation of agropine from other matrix components. The eluting
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agropine is ionized using electrospray ionization (ESI) and detected by a tandem mass

spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is

achieved by comparing the signal of the analyte to that of a standard curve.

Key Experimental Components
Chemical Properties of Agropine

Property Value Source

Chemical Formula C₁₁H₂₀N₂O₇ [1][2]

Molecular Weight 292.29 g/mol [1][2]

Exact Mass 292.12705098 Da [3]

CAS Number 70699-77-3 [1][2]
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Figure 1: Experimental workflow for the detection of agropine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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